(1E,4E)-1-(methylsulfanyl)-2,5-diphenyl-1-(phenylamino)penta-1,4-dien-3-one

• IUPAC Name: (1E,4E)-1-anilino-1-methylsulfanyl-2,5-diphenylpenta-1,4-dien-3-one
• InChI: InChI=1S/C24H21NOS/c1-27-24(25-21-15-9-4-10-16-21)23(20-13-7-3-8-14-20)22(26)18-17-19-11-5-2-6-12-19/h2-18,25H,1H3/b18-17+,24-23+
• InChI Key: PMLAGOWAFXWCLP-QZOSNYCWSA-N
• Canonical SMILES: CSC(=C(C1=CC=CC=C1)C(=O)C=CC2=CC=CC=C2)NC3=CC=CC=C3
• Isomeric SMILES: CS/C(=C(\C1=CC=CC=C1)/C(=O)/C=C/C2=CC=CC=C2)/NC3=CC=CC=C3
• Molecular Formula: C24H21NOS
• Molecular Weight: 371.5 g/mol
• CAS No.: 117535-88-3

Description

(1E,4E)-1-(methylsulfanyl)-2,5-diphenyl-1-(phenylamino)penta-1,4-dien-3-one is a useful research compound. Its molecular formula is C24H21NOS and its molecular weight is 371.5. The purity is usually 95%.
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Scientific Research Applications

Metalation Reactions

Metalation of 1,5-diphenyl-1,3- and 1,4-pentadienes, which share structural similarities with the compound , yields pentadienyl anions. These anions are significant for synthesizing various organic compounds due to their high reactivity and versatility in organic synthesis. Brenner and Klein's study on the metalation of 1,5-diphenylpentadienes highlights the preparation, characterization, and geometrical isomer separation of these compounds, providing a foundational understanding of their chemical behavior and applications in synthesis processes (Brenner & Klein, 1969).

Cycloaddition Reactions

Yamaguchi et al. described the 1,5-sigmatropic rearrangement and cycloaddition reactions involving cyclopentadienones and amines. This study provides insights into the behavior of cyclopentadienone derivatives, which can be extrapolated to understand the reactions involving 1-anilino-1-(methylsulfanyl)-2,5-diphenyl-1,4-pentadien-3-one, showcasing the diverse applications of these compounds in organic synthesis (Yamaguchi et al., 2004).

Hydroamination

The study by Younis et al. on the hydroamination of diphenylbutadiyne with secondary N-methyl-anilines using a specific precatalyst sheds light on the regioselective synthesis of complex organic molecules. This research demonstrates the application of 1,4-pentadien-3-one derivatives in facilitating regioselective addition reactions, leading to the synthesis of molecules with potential applications in material science and pharmaceuticals (Younis et al., 2016).

Anticancer Activities

The synthesis and evaluation of novel 1,4-disubstituted phthalazines, including derivatives of the compound of interest, for their anticancer activities provide a critical application in medicinal chemistry. These compounds exhibit significant in vitro activity against cancer cell lines, underscoring the potential of 1-anilino-1-(methylsulfanyl)-2,5-diphenyl-1,4-pentadien-3-one derivatives in the development of new anticancer agents (Li et al., 2006).

Electrophilic Substitution Reactions

The study of electrophilic substitution reactions involving 1,2-diacylcyclopentadienes, which are structurally related to 1-anilino-1-(methylsulfanyl)-2,5-diphenyl-1,4-pentadien-3-one, highlights the reactivity of these compounds towards various electrophiles. This research provides insights into the synthesis of highly substituted organic compounds, showcasing the versatility of 1,4-pentadien-3-one derivatives in organic synthesis (Lloyd & Preston, 1969).